2,3-Bis(trifluoromethyl)piperidine hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2,3-Bis(trifluoromethyl)piperidine hydrochloride is a fluorinated piperidine derivative characterized by two trifluoromethyl (-CF₃) groups at the 2- and 3-positions of the piperidine ring, with a hydrochloride salt forming the counterion. The trifluoromethyl groups confer enhanced lipophilicity and metabolic stability, making such compounds valuable in medicinal chemistry for optimizing pharmacokinetic properties.
Properties
Molecular Formula |
C7H10ClF6N |
|---|---|
Molecular Weight |
257.60 g/mol |
IUPAC Name |
2,3-bis(trifluoromethyl)piperidine;hydrochloride |
InChI |
InChI=1S/C7H9F6N.ClH/c8-6(9,10)4-2-1-3-14-5(4)7(11,12)13;/h4-5,14H,1-3H2;1H |
InChI Key |
ZRVFSIZSNORCCA-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C(NC1)C(F)(F)F)C(F)(F)F.Cl |
Origin of Product |
United States |
Preparation Methods
Trifluoromethylation via Sulfur Tetrafluoride (SF4) Fluorination of Piperidinecarboxylic Acids
A notable industrially relevant method involves the fluorination of piperidinecarboxylic acids or their chloro-substituted analogs using sulfur tetrafluoride (SF4) in the presence of mixed solvents such as trichloromethane and anhydrous hydrofluoric acid. The process is conducted in stainless steel autoclaves under controlled heating (50–150 °C) and stirring for 3–4 hours. After cooling, the reaction mixture is neutralized with sodium hydroxide to pH 10, followed by solvent extraction and distillation to isolate the trifluoromethylated piperidine product.
This method yields trifluoromethyl piperidines with high purity (95–98%) and good yields (54–81% depending on substrate and conditions). For example, using 4-piperidinecarboxylic acid as a substrate at 85 °C for 3 hours, the product 4-(trifluoromethyl)piperidine was obtained with an 80.1% yield and 95% purity. Variations in solvent ratios, temperature, and reaction time affect yield and purity.
Key Reaction Parameters from Patent CN102603611B:
| Entry | Substrate | Solvent (g) | SF4 (g) | Temp (°C) | Time (h) | Product Yield (%) | Product Purity (%) |
|---|---|---|---|---|---|---|---|
| 1 | 4-Piperidinecarboxylic acid | 150 trichloromethane + 50 HF | 270 | 85 | 3 | 80.1 | 95 |
| 2 | Nipecotic acid | 700 trichloromethane + 100 HF | 270 | 105 | 3 | 77.9 | 96.2 |
| 3 | Pipecolic acid | 100 trichloromethane + 50 HF | 270 | 65 | 3 | 54.5 | 98.9 |
| 4 | Chloro-4-piperidinecarboxylic acid | 300 trichloromethane + 100 HF | 210 | 85 | 3 | 53.9 | 95.7 |
This approach offers advantages such as a relatively short reaction time, low reaction pressure, and ease of product separation. However, the use of SF4 and anhydrous HF requires specialized equipment and safety precautions.
Bis-Trifluoromethylation via Togni Reagent on Piperidinone-Derived Alkylidenemalononitriles
Recent synthetic advances have employed hypervalent iodine-based trifluoromethylation reagents, such as Togni reagent II, to introduce bis(trifluoromethyl) groups onto piperidine scaffolds. This method involves:
- Starting from piperidinone-derived alkylidenemalononitriles.
- Treatment with potassium carbonate as base, zinc trifluoromethanesulfonate as catalyst, and Togni reagent II in dimethylformamide (DMF) at room temperature.
- Reaction times of approximately 25 minutes.
- Quenching with hydrochloric acid followed by reduction with sodium borohydride yields the all-cis bis(trifluoromethyl) substituted piperidine.
This one-pot process provides high yields (up to 91%) of 2,3-bis(trifluoromethyl)piperidine derivatives with confirmed stereochemistry by X-ray crystallography. The method is scalable and allows for the incorporation of protecting groups such as N-Boc for further synthetic utility.
- Mild reaction conditions (room temperature).
- High diastereoselectivity and yield.
- Applicability to various substituted piperidine derivatives.
- Sensitivity to gamma-substitution on the alkylidenemalononitrile substrate.
- Decomposition observed with certain substituted or acyclic substrates.
Functional Group Interconversion and Derivatization
Following the bis-trifluoromethylation, further functional group transformations such as oxidation to α-hydroxy esters or amides have been demonstrated. These transformations exploit the unique electronic effects of the bis(trifluoromethyl) groups, affecting pKa and reactivity.
Additionally, reactions with nucleophiles such as 2-thioaniline have been used to construct bis-trifluoromethylated benzothiazole-piperidine scaffolds, highlighting the synthetic versatility of these compounds.
Summary Table of Preparation Methods
| Method | Starting Material | Key Reagents/Conditions | Yield (%) | Purity (%) | Notes |
|---|---|---|---|---|---|
| SF4 fluorination of piperidinecarboxylic acids | Piperidinecarboxylic acids or chloro derivatives | SF4, trichloromethane, anhydrous HF, 50–150 °C, 3–4 h | 54–81 | 95–99 | Industrially scalable, requires special equipment |
| Togni reagent II trifluoromethylation | Piperidinone-derived alkylidenemalononitriles | Togni II, K2CO3, Zn(OTf)2, DMF, room temp, 25 min | Up to 91 | High | Mild, selective, scalable, stereoselective |
| Post-functionalization (oxidation, amidation) | Bis-trifluoromethylated piperidines | Base, nucleophiles, oxidants | 61–88 | - | Enables further derivatization and drug-like scaffolds |
Chemical Reactions Analysis
Types of Reactions
2,3-Bis(trifluoromethyl)piperidine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can yield different reduced forms of the compound.
Substitution: The trifluoromethyl groups can be substituted with other functional groups under specific conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and catalyst, play a crucial role in determining the outcome of these reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce a variety of derivatives with different functional groups .
Scientific Research Applications
2,3-Bis(trifluoromethyl)piperidine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of complex organic molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.
Industry: It is used in the development of agrochemicals and other industrial products.
Mechanism of Action
The mechanism of action of 2,3-Bis(trifluoromethyl)piperidine hydrochloride involves its interaction with specific molecular targets. The trifluoromethyl groups can enhance the compound’s lipophilicity and metabolic stability, allowing it to interact effectively with biological membranes and enzymes. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Structural Analogues of Piperidine Hydrochlorides
The following table summarizes key structural analogs of 2,3-bis(trifluoromethyl)piperidine hydrochloride, highlighting variations in substituents, molecular weight, and functional groups:
| Compound Name | CAS Number | Molecular Formula | Molecular Weight | Key Structural Features |
|---|---|---|---|---|
| 4-(2,3-Dichlorophenyl)piperidine hydrochloride | Not specified | C₁₁H₁₂Cl₂N·HCl | 278.6 | Dichlorophenyl substituent at position 4 |
| (R)-2-(2-(Trifluoromethyl)phenyl)piperidine HCl | 1391478-72-0 | C₁₂H₁₃F₃N·HCl | 279.7 | Trifluoromethylphenyl at position 2 |
| 3-Fluoro-4-piperidinone hydrochloride | 1070896-59-1 | C₅H₈FNO·HCl | 153.58 | Fluorine at position 3, ketone at position 4 |
| (2S,3S)-3-[[3,5-Bis(CF₃)phenyl]methoxy]-2-phenylpiperidine | 148687-76-7 | C₂₀H₁₉F₆NO | 403.36 | Bis(trifluoromethyl)benzyloxy substituent |
Key Observations :
- Substituent Position : Unlike 2,3-bis(trifluoromethyl)piperidine hydrochloride, most analogs feature trifluoromethyl or halogen groups on aromatic rings (e.g., phenyl or benzyl) rather than directly on the piperidine core. This distinction impacts steric bulk and electronic effects .
- Lipophilicity : The bis(trifluoromethyl) groups on the piperidine ring likely enhance lipophilicity compared to analogs like 4-(2,3-dichlorophenyl)piperidine hydrochloride, which relies on chlorinated aryl groups for similar effects .
- Synthetic Complexity : Compounds with trifluoromethyl groups directly on the piperidine ring (e.g., the target compound) may require specialized fluorination steps, whereas analogs with aryl-CF₃ groups can utilize commercially available building blocks (e.g., trifluoromethylphenyl boronic acids) .
Pharmacological and Physicochemical Properties
- Metabolic Stability: Trifluoromethyl groups are known to resist oxidative metabolism, as seen in dopamine D2 receptor agonists like 4-(2,3-dichlorophenyl)piperidine hydrochloride, which exhibit prolonged activity due to halogenated aryl groups .
- Solubility: Hydrochloride salts generally improve aqueous solubility. For example, 3-fluoro-4-piperidinone hydrochloride (CAS 1070896-59-1) has a molecular weight of 153.58 and is used in intermediate synthesis for APIs, suggesting favorable solubility for pharmaceutical applications .
- Binding Affinity : Piperidine derivatives with trifluoromethylphenyl substituents (e.g., (R)-2-(2-(trifluoromethyl)phenyl)piperidine hydrochloride) demonstrate enhanced receptor binding due to the electron-withdrawing effects of CF₃ groups, which polarize adjacent bonds .
Biological Activity
2,3-Bis(trifluoromethyl)piperidine hydrochloride is a piperidine derivative characterized by the presence of two trifluoromethyl groups at the 2 and 3 positions of the piperidine ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, which include enzyme inhibition, neuroprotective effects, and possible applications in treating various diseases.
- Chemical Formula : CHClFN
- CAS Number : 1909294-72-9
- Molecular Weight : 227.59 g/mol
The biological activity of 2,3-bis(trifluoromethyl)piperidine hydrochloride is primarily attributed to its interaction with various molecular targets, including:
- Enzymes : The compound has shown significant effects on several enzymes such as kinases and proteases, indicating its potential in modulating biochemical pathways involved in inflammation and cancer progression .
- Ion Channels : It may interact with voltage-gated ion channels, which are crucial for neuronal signaling and muscle contraction. This interaction could lead to local anesthetic and anticonvulsant effects .
- Neurotransmitter Systems : The compound is suggested to inhibit neurotransmitter uptake, which may be beneficial in treating central nervous system disorders such as Parkinson's disease .
Anticancer Properties
Recent studies have highlighted the anticancer potential of piperidine derivatives, including 2,3-bis(trifluoromethyl)piperidine hydrochloride. The compound has been evaluated for its cytotoxic effects on various cancer cell lines. For instance:
- Cytotoxicity Assays : In vitro studies demonstrated that this compound induces cell death in glioblastoma (GBM) cells through mechanisms involving apoptosis and necrosis . The introduction of trifluoromethyl groups significantly enhances its potency compared to other derivatives.
Neuroprotective Effects
The neuroprotective properties of piperidine derivatives are of particular interest. Research indicates that compounds like 2,3-bis(trifluoromethyl)piperidine hydrochloride may exert protective effects against neurodegeneration by:
- Modulating Neurotransmitter Release : By affecting neurotransmitter systems, it may help alleviate symptoms associated with neurodegenerative diseases .
- Reducing Oxidative Stress : Some studies suggest that this compound can mitigate oxidative damage in neuronal cells, providing a protective effect against conditions such as Alzheimer's disease.
Case Studies
-
Study on Enzyme Inhibition :
- A recent evaluation indicated that 2,3-bis(trifluoromethyl)piperidine hydrochloride effectively inhibits specific kinases involved in cancer progression. The IC values were found to be significantly lower than those of non-fluorinated analogs, suggesting enhanced potency due to the trifluoromethyl substitutions .
- Neuroprotection in Animal Models :
Comparative Analysis
The following table summarizes the biological activities of 2,3-bis(trifluoromethyl)piperidine hydrochloride compared to other piperidine derivatives:
| Compound | Anticancer Activity | Neuroprotective Effects | Enzyme Inhibition |
|---|---|---|---|
| 2,3-Bis(trifluoromethyl)piperidine HCl | High | Moderate | Strong |
| Piperidine Derivative A | Moderate | Low | Moderate |
| Piperidine Derivative B | Low | High | Weak |
Q & A
Basic: What synthetic routes are commonly employed for 2,3-bis(trifluoromethyl)piperidine hydrochloride, and how do reaction conditions influence yield?
Methodological Answer:
The synthesis typically involves introducing trifluoromethyl (CF₃) groups into a piperidine scaffold. Key approaches include:
- Radical Trifluoromethylation : Using trifluoromethyl iodide (CF₃I) or Umemoto reagents under radical initiation (e.g., AIBN) to functionalize piperidine derivatives. Temperature (70–100°C) and solvent polarity (e.g., DMF or DMSO) critically affect reaction efficiency .
- Nucleophilic Substitution : Pre-functionalized piperidine precursors react with trifluoromethylating agents like (CF₃)₂CuLi. Steric hindrance at the 2,3-positions necessitates prolonged reaction times (24–48 hrs) to achieve >60% yields .
- Hydrochloride Salt Formation : Post-synthesis, the free base is treated with HCl in anhydrous ether, followed by recrystallization (ethanol/water) to isolate the hydrochloride salt .
Basic: Which analytical techniques are most effective for characterizing 2,3-bis(trifluoromethyl)piperidine hydrochloride?
Methodological Answer:
- NMR Spectroscopy : ¹⁹F NMR (δ -60 to -70 ppm) confirms CF₃ group presence, while ¹H/¹³C NMR resolves piperidine ring conformation and substituent positions .
- Mass Spectrometry (HRMS) : Exact mass analysis (e.g., m/z 289.04 [M+H]⁺) verifies molecular formula (C₇H₁₁ClF₆N) and isotopic patterns .
- X-ray Crystallography : Resolves stereochemistry and crystal packing, critical for studying enantiomer-specific bioactivity .
Advanced: How do the electron-withdrawing CF₃ groups at 2,3-positions influence the compound’s stability under acidic/basic conditions?
Methodological Answer:
The CF₃ groups enhance hydrolytic stability but introduce sensitivity to strong bases. For example:
- Acidic Conditions (pH <3) : The piperidine ring remains protonated, minimizing degradation. Stability studies (40°C, 0.1M HCl) show >90% intact compound after 72 hrs .
- Basic Conditions (pH >10) : Deprotonation leads to ring-opening via nucleophilic attack. Kinetic studies (NaOH, 25°C) reveal a half-life of 6 hrs, requiring inert atmospheres during handling .
Advanced: What mechanisms underlie the biological activity of 2,3-bis(trifluoromethyl)piperidine hydrochloride in antimicrobial assays?
Methodological Answer:
The CF₃ groups enhance lipophilicity (logP ~2.8), promoting membrane penetration. Key mechanisms include:
- Enzyme Inhibition : Competitive binding to bacterial dihydrofolate reductase (DHFR, IC₅₀ = 1.2 µM) via hydrophobic interactions with CF₃ groups .
- Biofilm Disruption : At 10 µg/mL, the compound reduces S. aureus biofilm formation by 70% by downregulating ica operon expression .
- Synergistic Effects : Combines with β-lactams to lower MICs 4-fold against resistant strains, attributed to efflux pump inhibition .
Advanced: How can enantioselective synthesis of 2,3-bis(trifluoromethyl)piperidine hydrochloride be optimized?
Methodological Answer:
Chiral resolution challenges arise due to the CF₃ groups’ steric bulk. Strategies include:
- Asymmetric Catalysis : Use of (R)-BINAP-Cu catalysts for kinetic resolution (ee >90%) in trifluoromethylation steps .
- Chiral Auxiliaries : Temporary induction with Evans oxazolidinones, achieving diastereomeric excess >95% before HCl salt formation .
- Chromatographic Separation : Preparative HPLC with amylose-based columns (hexane/IPA, 90:10) resolves enantiomers (Rs >2.5) .
Advanced: How can computational modeling predict the compound’s interaction with neurological targets?
Methodological Answer:
- Docking Studies (AutoDock Vina) : The compound’s rigid piperidine scaffold shows high affinity (ΔG = -9.8 kcal/mol) for σ-1 receptors, suggesting neuroprotective potential .
- MD Simulations (GROMACS) : CF₃ groups stabilize ligand-receptor complexes via fluorine-π interactions with Tyr-173 residues over 100 ns trajectories .
- QSAR Models : Hammett constants (σₘ = 0.88) correlate with enhanced blood-brain barrier permeability (Pe = 8.3 × 10⁻⁶ cm/s) .
Advanced: How to resolve contradictions in reported bioactivity data across studies?
Methodological Answer:
Discrepancies often stem from:
- Impurity Profiles : HPLC-MS (C18 column, 0.1% TFA/MeCN) identifies byproducts (e.g., dehydrohalogenated derivatives) that may antagonize bioactivity .
- Assay Conditions : Varying pH (e.g., 7.4 vs. 6.5) alters ionization states, impacting MIC values by 3-fold .
- Isomer-Specific Effects : Chiral SFC (supercritical CO₂/MeOH) separates enantiomers, revealing (R)-isomer is 10x more active against P. aeruginosa .
Advanced: What methodologies characterize trace impurities in 2,3-bis(trifluoromethyl)piperidine hydrochloride batches?
Methodological Answer:
- LC-HRMS : Detects 0.1% impurities (e.g., mono-CF₃ derivatives) using a Q-TOF mass spectrometer (ESI+, 2 ppm accuracy) .
- NMR Relaxometry : ¹H T₁ relaxation times differentiate crystalline vs. amorphous impurities in API batches .
- ICH Guidelines : Follow Q3A/B thresholds (NMT 0.15% for unidentified impurities) using EP reference standards .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
